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Compound of Interest

Compound Name: Miramistin ion

Cat. No.: B1215978

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed in vitro comparison of the efficacy of two cationic antiseptics:
Miramistin and Cetylpyridinium Chloride (CPC). Both belong to the class of quaternary
ammonium compounds and are utilized for their broad-spectrum antimicrobial properties. This
document synthesizes available experimental data on their antibacterial, antifungal, antiviral,
and cytotoxic profiles to offer an objective performance evaluation for research and
development applications.

Mechanism of Action

Miramistin and Cetylpyridinium Chloride share a fundamental mechanism of action. As cationic
molecules, they interact with the negatively charged phospholipids in the microbial cell
membrane. This interaction disrupts the membrane's integrity, leading to increased permeability
and subsequent cell lysis. The hydrophobic tail of these compounds penetrates the lipid bilayer,
further disorganizing the membrane structure and function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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